Cas no 845887-08-3 (5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-1,2,4oxadiazole)

• Product Name: 5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-1,2,4oxadiazole
• CAS No: 845887-08-3
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• MDL: MFCD07369935
• CID: 716399
• PubChem ID: 25418110
• Update Time: 2025-04-19

5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-1,2,4oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,5-(chloromethyl)-3-[4-(methylthio)phenyl]-
• 5-(Chloromethyl)-3-(4-(methylthio)-phenyl)-1,2,4-oxadiazole
• 5-CHLOROMETHYL-3-(4-METHYLSULFANYL-PHENYL)-[1,2,4]OXADIAZOLE
• BS-9883
• 5-(chloromethyl)-3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazole
• A13421
• MFCD07369935
• 5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-[1,2,4] oxadiazole
• 5-(chloromethyl)-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• 5-(chloromethyl)-3-(4-(methylthio)phenyl)-1,2,4-oxadiazole
• 5-(chloromethyl)-3-[4-(methylthio)phenyl]-1,2,4-oxadiazole
• 845887-08-3
• 5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-[1 ,2,4]oxadiazole
• DTXSID60649656
• AKOS005716810
• VIB88708
• BB 0242358
• STL124102
• BBL004598
• 5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-1,2,4oxadiazole

• MDL： MFCD07369935
• Inchi： 1S/C10H9ClN2OS/c1-15-8-4-2-7(3-5-8)10-12-9(6-11)14-13-10/h2-5H,6H2,1H3
• InChI Key： ZJYKULKXAUPCTN-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=CC(=CC=2)SC)=NO1

Computed Properties

• Exact Mass: 240.012
• Monoisotopic Mass: 240.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.2A^2
• XLogP3: 2.7

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.36
• Boiling Point: 379.2°C at 760 mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.617

5-Chloromethyl-3-(4-methylsulfanyl-phenyl)-1,2,4oxadiazole Security Information

• Signal Word：Danger
• Hazard Statement： H302;H314
• Warning Statement： P280;P305+P351+P338;P310
• Storage Condition：2-8 °C